![molecular formula C20H14N2S3 B4739758 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole](/img/structure/B4739758.png)
2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole
Overview
Description
2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It belongs to the class of thiadiazole derivatives and has been extensively studied for its biological activities and pharmacological properties.
Mechanism of Action
The mechanism of action of 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with the synthesis of important biomolecules.
Biochemical and Physiological Effects:
Studies have shown that 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole exhibits significant biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit cytotoxic effects against cancer cells and to possess anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole in lab experiments is its broad spectrum of biological activities. This makes it a potentially useful compound for the development of new drugs and therapies. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole. Some of these include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Investigation of the potential use of the compound in the treatment of various diseases, including cancer and infectious diseases.
3. Development of new synthetic methods for the preparation of the compound.
4. Exploration of the potential use of the compound in combination with other drugs or therapies to enhance its efficacy.
5. Investigation of the pharmacokinetics and pharmacodynamics of the compound in vivo.
Conclusion:
In conclusion, 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is a promising compound that exhibits a wide range of biological activities and has potential applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of various diseases.
Scientific Research Applications
2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a wide range of biological activities including antimicrobial, antitumor, anti-inflammatory, and antiviral properties.
properties
IUPAC Name |
2,5-bis(3-phenylprop-2-ynylsulfanyl)-1,3,4-thiadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2S3/c1-3-9-17(10-4-1)13-7-15-23-19-21-22-20(25-19)24-16-8-14-18-11-5-2-6-12-18/h1-6,9-12H,15-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLSZUUIOKGMOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CCSC2=NN=C(S2)SCC#CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Bis[(3-phenylprop-2-yn-1-yl)sulfanyl]-1,3,4-thiadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.